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Compound of Interest

Compound Name: Triphenylvinylsilane

Cat. No.: B098950

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Triphenylvinylsilane is a versatile organosilicon compound with significant applications in
organic synthesis and materials science. Its unique chemical structure, featuring a vinyl group
and three phenyl groups attached to a silicon atom, imparts valuable properties for the
development of novel polymers, coatings, and pharmaceutical intermediates. This guide
provides a comprehensive overview of the safety and handling of Triphenylvinylsilane,
drawing from available Safety Data Sheet (SDS) information to ensure its responsible use in a
research and development setting.

Core Safety and Physical Data

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. The following tables summarize the key quantitative data for
Triphenylvinylsilane.

Table 1: Physical and Chemical Properties
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Property

Value

Molecular Formula

C20H1sSi

Molecular Weight 286.44 g/mol [1][2]

Appearance Off-white to slightly beige crystalline powder[1]
Melting Point 68-71 °C[1][3]

Boiling Point 365.9 °C at 760 mmHg[1]

Density 1.04 g/cm3[1]

Flash Point 161.3 °C[1]

Storage Temperature 2-8°C[1]

Table 2: Hazard Identification and Classification

Triphenylvinylsilane is classified as an irritant. The Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) provides a standardized framework for

communicating hazard information.

GHS Hazard . .
Hazard Class GHS Pictogram Signal Word
Statement
Skin Irritation H315: Causes skin GHSO07 (Exclamation ]
L Warning[4]
(Category 2) irritation[4] Mark)
Eye Irritation H319: Causes serious  GHSO07 (Exclamation ]
o Warning[4]
(Category 2A) eye irritation[4] Mark)
Specific target organ
toxicity — Single )
H335: May cause GHSO07 (Exclamation )
exposure (Category Warning[4]

3), Respiratory tract

irritation

respiratory irritation[4]

Mark)

Experimental Protocols for Hazard Assessment
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The hazard classifications listed in the Safety Data Sheet are determined through standardized
experimental protocols. While specific studies for Triphenylvinylsilane are not readily
available in the public domain, the methodologies likely follow the Organization for Economic
Co-operation and Development (OECD) Guidelines for the Testing of Chemicals. These
guidelines are internationally accepted methods for assessing the safety of chemical
substances.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test is designed to determine the potential of a substance to cause reversible inflammatory
changes to the skin.

Test System: Typically, the albino rabbit is used. A small area of the animal's back is clipped
free of fur.

o Application: A measured amount of the test substance (solid or liquid) is applied to a small
patch of intact skin. The patch is then covered with a gauze dressing.

o Exposure: The exposure duration is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is examined for
signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and
72 hours) after patch removal.

e Scoring: The severity of the skin reactions is scored using a standardized system. The
scores are then used to classify the substance's irritation potential.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause damage to the eye.
o Test System: The albino rabbit is the standard model for this test.

» Application: A small, measured amount of the substance is instilled into the conjunctival sac
of one eye of the animal. The other eye serves as a control.
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o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at
specific time points (e.g., 1, 24, 48, and 72 hours) after instillation.

e Scoring: Lesions are scored based on a standardized scale. The persistence and reversibility
of the observed effects are key factors in the hazard classification.

Visualizing Safety and Information Workflows

Logical Workflow for Handling a Triphenylvinylsilane
Spill

The following diagram illustrates a logical sequence of actions to be taken in the event of a
Triphenylvinylsilane spill, based on its known hazards and recommended precautionary
measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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